Cas no 2172140-93-9 (3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-4,4-dimethylpentanoic acid)
3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-4,4-dimethylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-4,4-dimethylpentanoic acid
- EN300-1511635
- 2172140-93-9
- 3-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}-4,4-dimethylpentanoic acid
-
- Inchi: 1S/C27H34N2O6/c1-27(2,3)23(16-25(31)32)29-24(30)12-14-34-15-13-28-26(33)35-17-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,22-23H,12-17H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)
- InChI Key: IFQIAEJFLRIUTR-UHFFFAOYSA-N
- SMILES: O(C(NCCOCCC(NC(CC(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 482.24168681g/mol
- Monoisotopic Mass: 482.24168681g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 13
- Complexity: 699
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 114Ų
3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-4,4-dimethylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1511635-1.0g |
3-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}-4,4-dimethylpentanoic acid |
2172140-93-9 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1511635-50mg |
3-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}-4,4-dimethylpentanoic acid |
2172140-93-9 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1511635-100mg |
3-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}-4,4-dimethylpentanoic acid |
2172140-93-9 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1511635-250mg |
3-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}-4,4-dimethylpentanoic acid |
2172140-93-9 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1511635-500mg |
3-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}-4,4-dimethylpentanoic acid |
2172140-93-9 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1511635-1000mg |
3-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}-4,4-dimethylpentanoic acid |
2172140-93-9 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1511635-2500mg |
3-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}-4,4-dimethylpentanoic acid |
2172140-93-9 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1511635-5000mg |
3-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}-4,4-dimethylpentanoic acid |
2172140-93-9 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1511635-10000mg |
3-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}-4,4-dimethylpentanoic acid |
2172140-93-9 | 10000mg |
$14487.0 | 2023-09-27 |
3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-4,4-dimethylpentanoic acid Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
Additional information on 3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-4,4-dimethylpentanoic acid
Comprehensive Analysis of 3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-4,4-dimethylpentanoic acid (CAS No. 2172140-93-9)
In the rapidly evolving field of peptide synthesis and bioconjugation chemistry, the compound 3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-4,4-dimethylpentanoic acid (CAS No. 2172140-93-9) has garnered significant attention. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique critical for drug discovery and biotechnology applications. Its unique structural features, including the 4,4-dimethylpentanoic acid backbone and ethoxypropanamido linker, make it a versatile building block for designing peptide-based therapeutics and biomaterials.
The growing interest in precision medicine and targeted drug delivery has driven demand for specialized amino acid derivatives like this compound. Researchers frequently search for "Fmoc-protected amino acids for SPPS" or "CAS 2172140-93-9 applications," reflecting its importance in peptide engineering. The compound's hydrophobic tert-butyl group (from 4,4-dimethylpentanoic acid) enhances membrane permeability, a hot topic in bioavailability optimization for peptide drugs. Its ethylene glycol-based spacer (ethoxypropanamido) also addresses the "PEGylation in drug design" trend, improving solubility and circulation time.
From a synthetic chemistry perspective, the Fmoc group (9H-fluoren-9-ylmethoxycarbonyl) in this compound enables orthogonal protection strategies, a key requirement for modern peptide assembly. This aligns with frequent search queries like "Fmoc deprotection conditions" or "SPPS coupling reagents." The compound's carboxylic acid terminus allows straightforward conjugation to resins or other peptides, supporting the development of complex peptide architectures—a major focus in structural biology and epitope mapping studies.
In bioconjugation applications, the 3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-4,4-dimethylpentanoic acid serves as a valuable linker for creating peptide-drug conjugates (PDCs) and antibody-drug conjugates (ADCs). These areas have seen explosive growth due to their relevance in cancer therapeutics and targeted imaging. The compound's CAS 2172140-93-9 identifier frequently appears in patent literature covering bioconjugation technologies, particularly those addressing "controlled release systems" and "site-specific modification"—topics dominating recent scientific discourse.
The structure-activity relationship (SAR) studies benefit from this derivative's modular design. Its 4,4-dimethylpentanoic acid moiety introduces steric effects that influence peptide secondary structure, answering common researcher questions about "bulky amino acid impacts on helicity." Meanwhile, the ethoxypropanamido spacer's flexibility supports investigations into "linker length optimization," a critical parameter in drug conjugate stability. These features position the compound at the intersection of chemical biology and pharmaceutical development.
Quality control of 3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-4,4-dimethylpentanoic acid involves advanced analytical techniques like HPLC-MS and NMR spectroscopy, addressing the industry's emphasis on "peptide purity standards." The compound's CAS 2172140-93-9 designation ensures traceability in regulatory submissions, crucial for GMP-compliant manufacturing. As the demand for custom peptide synthesis services grows, this derivative's role in enabling high-fidelity sequence assembly becomes increasingly vital.
Emerging applications in nanomedicine leverage this compound's amphiphilic nature—the hydrophobic dimethylpentanoic acid paired with polar ethoxypropanamido groups facilitates self-assembling peptide systems. This responds to trending searches about "peptide nanomaterials for drug delivery." Furthermore, its Fmoc protection chemistry integrates seamlessly with automated peptide synthesizers, supporting the shift toward high-throughput peptide production in academic and industrial labs.
In conclusion, 3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-4,4-dimethylpentanoic acid (CAS No. 2172140-93-9) represents a sophisticated tool in modern peptide science, addressing multiple challenges in therapeutic development and biomaterials engineering. Its structural ingenuity continues to inspire innovations across chemical biology, drug formulation, and diagnostic probe design, making it a compound of enduring significance in life science research.
2172140-93-9 (3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-4,4-dimethylpentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)